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Compound of Interest

Compound Name: Aeroplysinin

Cat. No.: B7881393

Introduction

Aeroplysinin-1 is a brominated isoxazoline alkaloid derived from marine sponges, most
notably Aplysina aerophoba. This marine natural product has garnered significant scientific
interest due to its diverse biological activities, including potent anti-tumor, anti-angiogenic, and
anti-inflammatory properties.[1] Its multifaceted mechanism of action, targeting several key
signaling pathways implicated in cancer progression, positions it as a promising lead
compound for the development of novel oncology therapeutics. This technical guide provides
an in-depth overview of the anti-tumor potential of (+)-aeroplysinin-1, with a focus on its
molecular mechanisms, quantitative efficacy, and the experimental protocols used for its
evaluation. It is intended for researchers, scientists, and drug development professionals in the
field of oncology.

Molecular Mechanisms of Anti-Tumor Activity

Aeroplysinin-1 exerts its anti-cancer effects through the modulation of multiple, interconnected
signaling pathways that are crucial for tumor cell survival, proliferation, and the formation of
new blood vessels.

Inhibition of Pro-Survival and Proliferative Signaling:
PI3K/Akt and MAPK/Erk Pathways

The PI3K/Akt and MAPK/Erk signaling cascades are central regulators of cell growth, survival,
and proliferation, and are frequently hyperactivated in a wide range of human cancers.
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Aeroplysinin-1 has been shown to selectively inhibit the activation of both the Akt and Erk
pathways in endothelial cells, which is a key component of its anti-angiogenic activity.[2] This
inhibition is achieved by preventing the phosphorylation of Akt and Erk, thereby blocking
downstream signaling events that promote cell survival and proliferation.[3] The suppression of
these pathways is also linked to the pro-apoptotic effects of Aeroplysinin-1, particularly
through the prevention of Bad (Bcl-2-associated death promoter) phosphorylation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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